Cas no 890624-75-6 (3',5'-dimethyl-1'-(2-methylprop-2-en-1-yl)-1H,1'H-3,4'-bipyrazole-5-carboxylic acid)

• Product Name: 3',5'-dimethyl-1'-(2-methylprop-2-en-1-yl)-1H,1'H-3,4'-bipyrazole-5-carboxylic acid
• CAS No: 890624-75-6
• MF: C₁₃H₁₆N₄O₂
• MW: 260.291742324829
• MDL: MFCD07186520
• CID: 3082008
• PubChem ID: 3163614
• Update Time: 2025-07-25

3',5'-dimethyl-1'-(2-methylprop-2-en-1-yl)-1H,1'H-3,4'-bipyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• <br>3',5'-Dimethyl-1'-(2-methyl-allyl)-1H,1'H-[3,4']-bipyrazolyl-5-carboxylic a cid
• 3-[3,5-dimethyl-1-(2-methylprop-2-enyl)pyrazol-4-yl]-1H-pyrazole-5-carboxylic acid
• EN300-237987
• VS-03325
• AKOS000302427
• 3',5'-dimethyl-1'-(2-methylallyl)-1H,1'H-[3,4'-bipyrazole]-5-carboxylicacid
• 3-[3,5-dimethyl-1-(2-methylprop-2-en-1-yl)-1H-pyrazol-4-yl]-1H-pyrazole-5-carboxylic acid
• 3',5'-dimethyl-1'-(2-methylprop-2-en-1-yl)-2H-[3,4'-bipyrazole]-5-carboxylic acid
• Z431973730
• STK741359
• 890624-75-6
• 3',5'-dimethyl-1'-(2-methylprop-2-en-1-yl)-1H,1'H-3,4'-bipyrazole-5-carboxylic acid
• SCHEMBL22640074
• 3',5'-dimethyl-1'-(2-methylallyl)-1H,1'H-[3,4'-bipyrazole]-5-carboxylic acid
• 3',5'-dimethyl-1'-(2-methylprop-2-en-1-yl)-1H,1'H-[3,4'-bipyrazole]-5-carboxylic acid
• 3',5'-Dimethyl-1'-(2-methyl-allyl)-1H,1'H-[3,4']-bipyrazolyl-5-carboxylic acid
• HMS1698I08
• BBL012398
• 3',5'-Dimethyl-1'-(2-methyl-allyl)-1H,1'H-[3,4']bipyrazolyl-5-carboxylic acid
• AKOS025394984
• F3250-0689
• QKB62475
• 3',5'-DIMETHYL-1'-(2-METHYLPROP-2-EN-1-YL)-1H,1'H-3,4'-BIPYRAZOLE-5-CARBO+

• MDL： MFCD07186520
• Inchi： 1S/C13H16N4O2/c1-7(2)6-17-9(4)12(8(3)16-17)10-5-11(13(18)19)15-14-10/h5H,1,6H2,2-4H3,(H,14,15)(H,18,19)
• InChI Key： DRPHFKGUEQLNCE-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2C(C)=NN(CC(=C)C)C=2C)=NN1)=O

Computed Properties

• Exact Mass: 260.12732577g/mol
• Monoisotopic Mass: 260.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.8Ų

3',5'-dimethyl-1'-(2-methylprop-2-en-1-yl)-1H,1'H-3,4'-bipyrazole-5-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3',5'-dimethyl-1'-(2-methylprop-2-en-1-yl)-1H,1'H-3,4'-bipyrazole-5-carboxylic acid

Introduction to 3',5'-dimethyl-1'-(2-methylprop-2-en-1-yl)-1H,1'H-3,4'-bipyrazole-5-carboxylic acid (CAS No. 890624-75-6) in Modern Chemical Research

3',5'-dimethyl-1'-(2-methylprop-2-en-1-yl)-1H,1'H-3,4'-bipyrazole-5-carboxylic acid, identified by the CAS number 890624-75-6, is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the bipyrazole class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of multiple functional groups, including carboxylic acid and alkene moieties, enhances its versatility as a building block in drug discovery and material science.

The molecular structure of 3',5'-dimethyl-1'-(2-methylprop-2-en-1-yl)-1H,1'H-3,4'-bipyrazole-5-carboxylic acid features a rigid bipyrazole core substituted with methyl groups at the 3' and 5' positions, further functionalized with an isopropenyl group at the 1' position. This specific arrangement imparts unique electronic and steric properties, making it a valuable candidate for investigating interactions with biological targets. The carboxylic acid functionality at the 5-position provides a site for further chemical modification, enabling the synthesis of derivatives with tailored properties.

In recent years, bipyrazole derivatives have been extensively studied due to their ability to modulate various biological pathways. The compound 3',5'-dimethyl-1'-(2-methylprop-2-en-1-yl)-1H,1'H-3,4'-bipyrazole-5-carboxylic acid has been explored in several preclinical studies for its potential as an anti-inflammatory agent. Research indicates that its structural features allow it to interact with inflammatory signaling pathways, potentially leading to novel therapeutic strategies for chronic inflammatory diseases. The isopropenyl group contributes to its lipophilicity, facilitating membrane permeability and enhancing bioavailability.

Moreover, the bipyrazole scaffold is known for its stability and resistance to metabolic degradation, which are critical factors in drug design. The modifications present in 3',5'-dimethyl-1'-(2-methylprop-2-en-1-yl)-1H,1'H-3,4'-bipyrazole-5-carboxylic acid contribute to its robustness while maintaining high affinity for biological targets. This balance between stability and reactivity makes it an attractive candidate for further development into a lead compound or intermediate in synthetic chemistry.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of complex molecules like 3',5'-dimethyl-1'-(2-methylprop-2-en-1-yl)-1H,1'H-3,4'-bipyrazole-5-carboxylic acid. Molecular docking studies have revealed potential binding interactions with enzymes involved in cancer metabolism and neurodegenerative diseases. These findings suggest that this compound may have applications beyond anti-inflammation, potentially serving as a multitargeted therapeutic agent.

The synthesis of 3',5'-dimethyl-1'-(2-methylprop-2-en-1-yI)-1H,1'H-bipyrazole-l-carboxylic acid (CAS No. 890624756) involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. Key synthetic steps include condensation reactions to form the bipyrazole core followed by selective functionalization at the carboxylic acid position. The introduction of the isopropenyl group requires careful control of reaction conditions to ensure regioselectivity and high yield.

In conclusion,3',5'dimethyl-l'(z-methylprop--z-en-l-yI)-lH,l'H-bipyrazole--s-carboxylic acid (CAS No. 890624756) represents a promising compound in the realm of chemical biology and pharmaceutical development Its unique structural features make it a versatile tool for exploring novel therapeutic strategies particularly in the areas of inflammation and neurodegenerative diseases Further research is warranted to fully elucidate its potential applications and optimize its synthetic pathways